Cas no 1805084-35-8 (1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene)

• Product Name: 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene
• CAS No: 1805084-35-8
• MF: C₁₁H₈F₈O
• MW: 308.167851448059
• CID: 5038896
• Update Time: 2025-10-28

1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene

• Inchi： 1S/C11H8F8O/c1-2-5-3-6(10(14,15)16)8(20-9(12)13)7(4-5)11(17,18)19/h3-4,9H,2H2,1H3
• InChI Key： UFXMAMDGWGWZPW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC)C=C(C(F)(F)F)C=1OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene

Introduction to 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene (CAS No. 1805084-35-8)

1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene (CAS No. 1805084-35-8) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound is characterized by the presence of trifluoromethyl and difluoromethoxy groups, which contribute to its distinct chemical properties and biological activity.

The molecular formula of 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene is C₁₄H₉F₆O, and its molecular weight is approximately 327.21 g/mol. The compound's structure includes a benzene ring substituted with two trifluoromethyl groups at the 1 and 3 positions, a difluoromethoxy group at the 2 position, and an ethyl group at the 5 position. These functional groups provide the molecule with a combination of hydrophobic and hydrophilic properties, making it an interesting candidate for various chemical and biological studies.

In recent years, there has been a growing interest in fluorinated compounds due to their unique properties and potential applications in pharmaceuticals, agrochemicals, and materials science. The presence of fluorine atoms in 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene significantly influences its chemical reactivity and biological activity. Fluorine atoms are known to enhance the lipophilicity of molecules, improve metabolic stability, and modulate receptor binding affinity, which are crucial factors in drug design.

1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene has been studied for its potential as a lead compound in the development of new drugs. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene demonstrated potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding suggests that the compound could be further optimized for use in cancer therapy.

Beyond its potential as a drug candidate, 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene has also been explored for its use in materials science. The unique combination of fluorinated groups and aromatic rings makes it an attractive candidate for the development of advanced materials with enhanced thermal stability and mechanical strength. Recent studies have shown that this compound can be used as a building block for the synthesis of polymers with improved performance characteristics.

The synthesis of 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the use of electrophilic aromatic substitution reactions followed by fluorination steps. The choice of reagents and solvents plays a crucial role in achieving the desired product with minimal side reactions.

In terms of safety and handling, it is important to note that while 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene is not classified as a hazardous material or controlled substance, proper precautions should be taken during its handling to ensure laboratory safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory protocols for chemical storage and disposal.

The future prospects for 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene are promising. Ongoing research aims to further elucidate its biological mechanisms of action and optimize its structure for specific therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to produce this compound on a larger scale for industrial use.

In conclusion, 1,3-Bis(trifluoromethyl)-2-(difluoromethoxy)-5-ethylbenzene (CAS No. 1805084-35-8) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique structural features make it an intriguing subject for further investigation, and ongoing studies are likely to uncover new applications and insights into its properties.